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Compound of Interest

Compound Name: CD80-IN-3
CAS No.: 486449-65-4
Cat. No.: B3052932
Get Quote
. J

Disclaimer: No specific Safety Data Sheet (SDS) for CD80-IN-3 is publicly available. The
following guidance is based on established best practices for the handling and disposal of
potent, non-hazardous small molecule inhibitors in a laboratory setting. Researchers must
consult their institution's Environmental Health and Safety (EHS) department for specific
disposal protocols and comply with all local, state, and federal regulations.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure a safe laboratory environment during the disposal of
CD80-IN-3.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle CD80-IN-3 with care to
minimize exposure.[1] Based on general safety protocols for potent chemical compounds, the
following personal protective equipment (PPE) is recommended.

Data Presentation: Recommended Personal
Protective Equipment (PPE)
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Task Category

Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side
shields- Laboratory coat-

Closed-toe shoes

- Nitrile gloves

Handling of Powders/Solids

- Full-face respirator with
appropriate cartridges-
Chemical-resistant coveralls or
suit- Double-gloving (e.g.,

nitrile or neoprene)

- Chemical-resistant apron-
Head covering- Chemical-

resistant boots or shoe covers

Handling of Liquids/Solutions

- Chemical splash goggles or
face shield- Chemical-resistant
gloves (e.g., butyl rubber,
Viton®)- Chemical-resistant

apron over lab coat

- Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles or
face shield- Heavy-duty,
chemical-resistant gloves-
Waterproof or chemical-

resistant apron

- Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.[1]

Experimental Protocol: Step-by-Step Disposal of

CD80-IN-3

The disposal of CD80-IN-3 should be managed as a hazardous chemical waste.[2] Under no

circumstances should it be disposed of down the drain or in regular trash.[3]

1. Waste Segregation and Collection:

 |dentify and Segregate: Properly identify and segregate all waste streams containing CD80-

IN-3. This includes pure, unused compounds, contaminated labware (e.g., pipette tips, vials,
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gloves), and solutions.[4]

» Designated Waste Container: Collect all CD80-IN-3 waste in a designated, leak-proof, and
clearly labeled hazardous waste container.[5] The container must be chemically compatible
with the waste.[6] The original container is often a suitable choice for waste storage.[2]

2. Labeling and Storage:

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "CD80-IN-3," its concentration, and the start date of accumulation.[4]

o Storage: Store the hazardous waste container in a designated, well-ventilated satellite
accumulation area within the laboratory.[7] Ensure that the waste is segregated from
incompatible materials to prevent adverse chemical reactions.[6] Use secondary
containment for all liquid hazardous waste.[3]

3. Disposal of Empty Containers:

e Rinsing: Thoroughly empty the original CD80-IN-3 container. The first rinse of the container
with a suitable solvent (e.g., ethanol or DMSO, depending on the compound's solubility)
must be collected and disposed of as hazardous waste.[2] For highly potent or toxic
chemicals, it is best practice to collect the first three rinses.[2]

» Container Disposal: After rinsing and air-drying, obliterate or remove the original label from
the container before disposing of it as regular solid waste, or as per your institution's
guidelines for rinsed glass or plastic.[3]

4. Request for Pickup:

e Once the waste container is full, or as per your institution's policy, submit a waste collection
request to your institution's EHS office.[2] Do not let hazardous waste accumulate in the
laboratory for extended periods.[2]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the safe handling and disposal of
CD80-IN-3.
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Preparation
- Designate handling area
- Ensure proper ventilation
- Assemble PPE and equipment
- Review safety protocols

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Potent Compounds.
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Is the waste contaminated
with CD80-IN-3?
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Caption: Decision-making process for the disposal of CD80-IN-3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3052932/docs?utm_src=pdf-body-img#essential-guide-to-the-proper-disposal-of-cd80-in-3
https://www.benchchem.com/product/b3052932/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-cd80-in-3
https://www.benchchem.com/product/b3052932?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052932?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 2. benchchem.com [benchchem.com]

e 3. vumc.org [vumc.org]

e 4. benchchem.com [benchchem.com]

e 5. benchchem.com [benchchem.com]

e 6. danielshealth.com [danielshealth.com]

o 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

o To cite this document: BenchChem. [Essential Guide to the Proper Disposal of CD80-IN-3].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052932/docs#essential-guide-to-the-proper-
disposal-of-cd80-in-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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